5-(2-bromo-3,5-dimethyl-3H-imidazol-4-yl)-3-methyl-[1,2,4]oxadiazole

• Molecular Formula: C8H9BrN4O
• Molecular Weight: 257.09 g/mol
• IUPAC Name: 5-(2-bromo-3,5-dimethylimidazol-4-yl)-3-methyl-1,2,4-oxadiazole
• InChI: InChI=1S/C8H9BrN4O/c1-4-6(13(3)8(9)10-4)7-11-5(2)12-14-7/h1-3H3
• InChI Key: LJMSDVXOHMUVNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C(=N1)Br)C)C2=NC(=NO2)C

Description

5-(2-bromo-3,5-dimethyl-3H-imidazol-4-yl)-3-methyl-[1,2,4]oxadiazole is a useful research compound. Its molecular formula is C8H9BrN4O and its molecular weight is 257.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 5-(3,5-dimethyl-3H-imidazol-4-yl)-3-methyl-[1,2,4]oxadiazol (0.7 g, 3.93 mmol) in chloroform (7 ml) was added dropwise at RT a solution of bromine (0.94 g, 0.30 ml, 5.89 mmol) in chloroform (7 ml). The reaction mixture was stirred at RT for 26 h, evaporated, poured into sat. NaHCO3 solution (40 ml) and extracted with dichloromethane (2×30 ml). The combined organic layers were washed with brine (40 ml), dried (MgSO4) and evaporated to give the crude product as yellow oil (0.84 g). Purification by column chromatography on silica gel (ethyl acetate/MeOH 98:2) gave the title compound (0.52 g, 51%) as a white solid, m.p. 89° C. and MS: m/e=256, 258 (M+).